Cas no 1803611-83-7 (4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride)

• Product Name: 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride
• CAS No: 1803611-83-7
• MDL: MFCD28246558
• CID: 4618346
• PubChem ID: 91663038
• Update Time: 2025-06-10

4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride

• MDL： MFCD28246558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride

Introduction to 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride (CAS No. 1803611-83-7)

4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride, identified by the chemical compound code CAS No. 1803611-83-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a trifluoromethyl group in its molecular framework enhances its pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility advantage facilitates its use in various biochemical assays and drug delivery systems, thereby broadening its utility in research and development. The imidazole ring, characterized by a nitrogen-containing five-membered aromatic cycle, is known for its role in stabilizing bioactive molecules through hydrogen bonding and pi-stacking interactions, which are pivotal for molecular recognition processes.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and metabolic stability. The trifluoromethyl group, in particular, is renowned for its ability to modulate lipophilicity, improve binding affinity to biological targets, and prolong the half-life of pharmaceuticals. In the context of 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride, this substituent plays a crucial role in fine-tuning its pharmacokinetic profile, making it an attractive candidate for further investigation.

Current research endeavors are focusing on leveraging the structural versatility of imidazole derivatives to develop treatments for various diseases, including cancer, infectious disorders, and inflammatory conditions. The amine functional group at the 2-position of the imidazole ring provides a reactive site for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. This flexibility has spurred interest among synthetic chemists and pharmacologists who are exploring novel synthetic pathways to optimize the yield and purity of this compound.

One notable application of 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride is in the development of kinase inhibitors, which are essential for targeting aberrant signaling pathways involved in cancer progression. Kinase enzymes are frequently overexpressed or mutated in tumor cells, making them promising therapeutic targets. The trifluoromethyl-substituted imidazole scaffold has been shown to enhance binding interactions with kinase domains due to its ability to engage hydrophobic pockets and form stable hydrogen bonds. Such interactions are critical for designing potent inhibitors that can modulate cellular signaling cascades.

In addition to oncology applications, this compound has shown promise in combating infectious diseases caused by bacteria and viruses. The unique electronic properties of the trifluoromethyl group contribute to the compound's ability to disrupt microbial enzymes and inhibit pathogen replication. Preliminary studies have demonstrated that derivatives of 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride exhibit antimicrobial activity against resistant strains of bacteria, offering a potential solution to rising antibiotic resistance issues.

The synthesis of 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and minimal byproduct formation. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These methods not only enhance synthetic efficiency but also contribute to greener chemistry principles by reducing waste and energy consumption.

The pharmacological evaluation of this compound has revealed intriguing insights into its mechanism of action. In vitro studies have indicated that it interacts with various biological targets, including receptors and enzymes involved in neurotransmission and immune responses. These interactions suggest potential therapeutic applications beyond cancer and infectious diseases, such as in neurodegenerative disorders and autoimmune conditions. Further preclinical studies are warranted to elucidate these mechanisms fully.

The development of new pharmaceuticals relies heavily on robust analytical techniques for characterizing chemical structures and assessing purity levels. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed methods for analyzing 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride derivatives. These techniques provide detailed information about molecular composition, impurity profiles, and stereochemical configurations, ensuring that pharmaceutical-grade materials meet stringent regulatory standards.

The future prospects of 4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride hinge on continued innovation in drug discovery technologies. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications. By integrating computational modeling with experimental validation, scientists can accelerate the identification of lead compounds with high therapeutic potential. This interdisciplinary approach will be crucial for addressing unmet medical needs in an efficient manner.

In conclusion,4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride (CAS No. 1803611-83-7) represents a compelling example of how structural modifications can enhance biological activity and pharmaceutical properties. Its unique combination of chemical features makes it a versatile scaffold for developing novel therapeutics across multiple disease areas. As research progresses，this compound is poised to play an increasingly important role in shaping future medical treatments，providing hope for improved patient outcomes worldwide.